(2E)-3-(1-methylpyrazol-4-yl)prop-2-enoic acid
Description
(2E)-3-(1-methylpyrazol-4-yl)prop-2-enoic acid is a useful research compound. Its molecular formula is C7H8N2O2 and its molecular weight is 152.15 g/mol. The purity is usually 95%.
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Properties
Molecular Formula |
C7H8N2O2 |
|---|---|
Molecular Weight |
152.15 g/mol |
IUPAC Name |
3-(1-methylpyrazol-4-yl)prop-2-enoic acid |
InChI |
InChI=1S/C7H8N2O2/c1-9-5-6(4-8-9)2-3-7(10)11/h2-5H,1H3,(H,10,11) |
InChI Key |
PTIQETSIDLDEMZ-UHFFFAOYSA-N |
Canonical SMILES |
CN1C=C(C=N1)C=CC(=O)O |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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